Methyl 2-ethyl-2-(1-methylethyl)-4-pentenoate

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: methyl 2-ethyl-2-propan-2-ylpent-4-enoate
• InChI: InChI=1S/C11H20O2/c1-6-8-11(7-2,9(3)4)10(12)13-5/h6,9H,1,7-8H2,2-5H3
• InChI Key: ZEJKYVJZRWFBTB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC=C)(C(C)C)C(=O)OC

Description

Methyl 2-ethyl-2-(1-methylethyl)-4-pentenoate is a useful research compound. Its molecular formula is C11H20O2 and its molecular weight is 184.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction of methyl 2-ethyl-3-methylbutyrate (23.76 g, 165 mmol), prepared as in Lion C, Dubois J E (1981) supra., with allyl bromide (31.34 g, 259 mmol) in the presence of lithium diisopropylamide (prepared by treating diisopropylamine (25.05 g, 248 mmol) with butyllithium in hexanes (2.5 M, 94.4 mL, 236 mmol)) in THF (330 mL) and HMPA (24.7 mL, 142 mmol), as described above in the preparation of Example 7, followed by the vacuum distillation of crude product afforded the pure olefinic ester (24.85 g, 82%) as a colorless liquid: bp 92-94° C. (20 mmHg).